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Chemical Formula: POFs; CAS Number: 13478-20-1. A colorless gas
hydrolyzed in water. Highly toxic and corrosive; reacts with water to
form toxic HF.

Prepared by partial hydrolysis of phosphorus pentafluoride (PFs).
Reacts with water in a stepwise process: POFz —» HPOzF2
(Difluorophosphoric acid) - H2POsF (Monofluorophosphoric acid) -
HsPOa4 (Phosphoric acid).

A major synthesis method reacts fluorosulfonic acid with a phosphate
source (e.g., phosphate rock) at 150-400°C. Vapors contain POFs3,
HPO2F2, H2SO4, and SiFa.

Evolved vapors can be separated by fractionated condensation in a
series of cold traps: 100°C (collects H2S0Oa4), 20°C (collects HPO:zF2),
-100°C (collects POFs3), -196°C (collects SiFa).

Must be disposed of as hazardous waste. Do not contaminate water
or sewer systems. Controlled incineration with flue gas scrubbing is a
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recommended method.

Safety Classified for transport as "LIQUEFIED GAS, TOXIC, CORROSIVE, [4]
Classification N.O.S." (UN3308).

Experimental Protocol: Synthesis and Byproduct
Management

The following workflow and details are based on a patent for preparing phosphoryl fluoride and

difluorophosphoric acid from phosphate rock and fluorosulfonic acid [3].
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Start: Load pulverized
phosphate rock into reactor
Heat reactor to
150-400°C (350°C optimal)

:

Introduce fluorosulfonic acid
(HSOsF) vapor

'

Reaction occurs:
2 HSOsF + Cas(POa)sF —
3 POF3 +5 CaS0a4 + HF

:

Collect evolved vapors
in a series of cold traps

Fractionated Condensation
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Materials and Setup:

e Phosphate Source: Pulverized phosphate rock (approx. 20g). Alternatives include metal phosphates
like calcium metaphosphate or pyrophosphate.

¢ Reagent: Fluorosulfonic acid (HSOsF).

e Apparatus: A pressure reactor or a vertical pipe reactor made of corrosion-resistant material (e.qg.,
aluminum), equipped with a heating system and a series of cold traps.

Step-by-Step Procedure:

¢ Loading: Place the pulverized phosphate rock on a screen inside the reactor.
¢ Heating: Heat the reactor to a temperature between 150°C and 400°C. Maintaining the entire reactor
at 350°C is advantageous for complete reaction and allows for subsequent byproduct recovery.
¢ Reaction: Introduce fluorosulfonic acid vapor into the hot reactor from a reservoir maintained at
about 200°C.
e Byproduct Collection: Pass the off-gas through the series of cold traps at specific temperatures to
separate the components [3]:
o Trap at +100°C: Collects sulfuric acid (H2SOa), a byproduct that can be recovered.
o Trap at +20°C: Collects difluorophosphoric acid (HPO2zF2).
o Trap at -100°C: Collects the main product, phosphoryl fluoride (POFs3).
o Trap at -196°C: Collects silicon tetrafluoride (SiF4), which is present if the phosphate source
contains silica.

Notes:

e A 20-30% excess of the phosphate source is recommended to ensure complete consumption of the
highly corrosive fluorosulfonic acid [3].

o After the reaction, a slow sweep of nitrogen can be used to ensure all volatile products are moved
into the trapping system [3].

Critical Safety and Disposal Guidelines
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e Personal Protective Equipment (PPE): Wear impervious clothing, gloves inspected prior to use,
safety glasses with side-shields, and a dust mask or self-contained breathing apparatus for
firefighting. Handling large quantities requires respiratory protection [4].

¢ First Aid: If inhaled, move the person to fresh air and seek immediate medical attention. In case of
skin or eye contact, wash thoroughly with plenty of water for at least 15 minutes and consult a
physician [4].

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container [4].

e Disposal: This material is classified as hazardous waste. It must not be released into the
environment or sewer systems. Containers must be triple-rinsed if offered for recycling. The
recommended disposal method is removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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